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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428 Get Quote

Application Notes and Protocols for Koavone
Disclaimer: Koavone is a synthetic aromachemical used in fragrances and is not intended for

use in food, vape liquids, or for any internal use.[1] It is a raw material for fragrance

composition and should not be applied undiluted to the skin.[1] These notes are intended for

researchers, scientists, and professionals in laboratory and manufacturing settings where

Koavone is handled.

Introduction
Koavone is a colorless to pale yellow liquid with a woody, floral, and balsamic aroma.[1][2] It is

a synthetic substance, not found in nature, and is utilized in the formulation of perfumes,

cosmetics, soaps, candles, and air fresheners.[1] Chemically, it is identified as 3,4,5,6,6-

Pentamethylhept-3-en-2-one and its isomers.[2] Due to its chemical nature, proper handling

and disposal procedures are essential to ensure laboratory safety and environmental

protection.

Chemical and Physical Properties
The following table summarizes the key quantitative data for Koavone:
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Property Value Source

Molecular Formula C12H22O [2][3]

Molecular Weight 182.3 g/mol [2][3][4]

Appearance Colorless to pale yellow liquid [1][5]

Boiling Point ~200 °C to 260 °C [1][6]

Melting Point -25 °C [1]

Flash Point ~86 °C to 100 °C [6][7]

Density 0.87 g/cm³ [1]

Vapor Pressure 15 Pa [1]

Solubility Soluble in alcohols and oils [6]

Log P 4.4 [1][3]

Health and Safety Hazards
Koavone is classified as a hazardous substance with the following primary concerns:

Skin Sensitization: May cause an allergic skin reaction.[1][7][8]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1][7][8]

Eye Irritation: May cause mild eye irritation.[4]

Skin Irritation: May cause skin irritation and/or dermatitis upon prolonged or repeated

exposure.[6][9]

Inhalation: Inhalation of concentrated vapors may cause respiratory irritation.[4][6]

Experimental Protocols
This protocol outlines the essential steps for safely handling Koavone in a laboratory

environment.
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4.1.1 Personal Protective Equipment (PPE)

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[6][10]

Eye Protection: Safety goggles or a face shield are required.[6][10]

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Respiratory Protection: If ventilation is inadequate or when handling large quantities, a

respirator may be necessary.[6]

4.1.2 Engineering Controls

Ventilation: Work with Koavone in a well-ventilated area.[6] The use of a chemical fume

hood is recommended, especially when heating the substance.

Eye Wash Station: An accessible eye wash station should be available.

Safety Shower: A safety shower should be readily accessible.

4.1.3 Handling Procedures

Ensure all necessary PPE is correctly worn before handling Koavone.

Dispense the required amount of Koavone in a designated, well-ventilated area.

Avoid inhalation of vapors.[4][6]

Prevent contact with skin and eyes.[4][6]

Keep the container tightly closed when not in use.[6]

Do not eat, drink, or smoke in the handling area.[9]

Wash hands thoroughly after handling.

4.1.4 Storage

Store in a cool, dry, dark, and well-ventilated place.[1][6]
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Keep containers tightly closed and upright to prevent leakage.[9]

Store away from heat, open flames, and strong oxidizing agents.[6][9]

4.2.1 Spill Cleanup

Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like sand or vermiculite to contain the spill.[4][7]

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

[6]

Clean: Clean the spill area with soap and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

4.2.2 First Aid Measures

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. If irritation or a rash develops, seek medical attention.[6][11]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes. Remove

contact lenses if present and easy to do. Continue rinsing. Seek medical attention if irritation

persists.[6][7]

Inhalation: Move the affected person to fresh air. If symptoms develop, seek medical

attention.[6]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek medical advice.[6][7]

Waste Collection: Collect all Koavone waste, including contaminated materials from spills, in

a clearly labeled, sealed container.

Environmental Precaution: Do not release Koavone into the environment, including drains

and waterways.[6][7]
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Regulatory Compliance: Dispose of the waste container in accordance with all applicable

local, regional, and national regulations for hazardous chemical waste.[6][7] This may involve

incineration or other approved methods for chemical waste disposal.

Contaminated Packaging: Empty containers should be taken to an approved waste handling

site for recycling or disposal.[4][7]
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Caption: Workflow for Safe Handling of Koavone.
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Caption: Protocol for Koavone Spill Response.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1176428?utm_src=pdf-body-img
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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